Cas no 1452-17-1 (Isothiazole-3-carbonitrile)
Isothiazole-3-carbonitrile structure
Product Name:Isothiazole-3-carbonitrile
CAS No:1452-17-1
MF:C4H2N2S
MW:110.137078762054
MDL:MFCD15529707
CID:1006126
PubChem ID:19428934
Update Time:2025-04-20
Isothiazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Isothiazole-3-carbonitrile
- 3-Isothiazolecarbonitrile
- 3-Cyan-isothiazol
- 3-Cyanoisothiazole
- ANW-65668
- CTK8C0995
- PubChem20163
- SureCN1995666
- 3-Cyanoisothiazole, 1,2-Thiazole-3-carbonitrile
- F14136
- 1,2-thiazole-3-carbonitrile
- SY065706
- 1452-17-1
- AKOS016005439
- Z1255498705
- MFCD15529707
- J-521603
- cyano isothiazole
- DTXSID30598743
- DB-063594
- EN300-199588
- SCHEMBL1995666
- PS-5052
- BAA45217
- CS-0214859
- GEO-04061
- A850033
- Isothiazole-3-carbonitrile97%
- Isothiazole-3-carbonitrile 97%
-
- MDL: MFCD15529707
- Inchi: 1S/C4H2N2S/c5-3-4-1-2-7-6-4/h1-2H
- InChI Key: RKKGUHKROGFETL-UHFFFAOYSA-N
- SMILES: S1C=CC(C#N)=N1
Computed Properties
- Exact Mass: 109.99386925g/mol
- Monoisotopic Mass: 109.99386925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.9Ų
Isothiazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I13224-250mg |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 250mg |
3298CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I13224-500mg |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 500mg |
5544CNY | 2021-05-08 | |
| Fluorochem | 229053-250mg |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 250mg |
£465.00 | 2022-02-28 | |
| Fluorochem | 229053-1g |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 1g |
£1163.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I13224-250mg |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 250mg |
3298.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I13224-500mg |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 500mg |
5544.0CNY | 2021-07-10 | |
| abcr | AB445057-250 mg |
Isothiazole-3-carbonitrile; min. 95% |
1452-17-1 | 250MG |
€271.40 | 2023-07-18 | ||
| abcr | AB445057-1 g |
Isothiazole-3-carbonitrile; min. 95% |
1452-17-1 | 1g |
€743.10 | 2023-07-18 | ||
| Apollo Scientific | OR40802-250mg |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 250mg |
£130.00 | 2025-02-20 | |
| Apollo Scientific | OR40802-1g |
Isothiazole-3-carbonitrile |
1452-17-1 | 95% | 1g |
£350.00 | 2025-02-20 |
Isothiazole-3-carbonitrile Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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